Cas no 2171829-64-2 (4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171829-64-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6428153
• PubChem ID: 165791557
• Update Time: 2025-10-24

4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1457503
• 2171829-64-2

• Inchi： 1S/C13H13N3O2/c17-13(18)10-7-14-6-9(10)8-2-1-3-11-12(8)16-5-4-15-11/h1-5,9-10,14H,6-7H2,(H,17,18)
• InChI Key： VITGMBUGGULELN-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1=CC=CC2C1=NC=CN=2)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2171829-64-2)

4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171829-64-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of two distinct nitrogen-containing rings, namely the pyrrolidine and quinoxaline scaffolds. The structural arrangement of these rings imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The quinoxalin-5-yl moiety, a key feature of this molecule, is known for its ability to interact with biological targets in diverse ways. Quinoxalines have been widely studied for their potential as antimicrobial, antiviral, and anticancer agents. The presence of this moiety in 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid suggests that the compound may exhibit similar biological activities, although this remains to be fully elucidated through rigorous in vitro and in vivo studies.

On the other hand, the pyrrolidine ring is another critical component that contributes to the compound's overall pharmacophore. Pyrrolidine derivatives are well-documented for their role in various therapeutic applications, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The carboxylic acid functional group at the 3-position of the pyrrolidine ring further enhances the molecule's potential for further derivatization, allowing for the creation of analogs with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary simulations indicate that the molecule could bind to enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses.

The synthesis of 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the quinoxaline ring and nucleophilic substitution to introduce the pyrrolidine moiety. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale production and industrial applications.

In terms of biological activity, early studies on related compounds have provided valuable insights into the potential therapeutic effects of 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid. For example, derivatives of quinoxaline have shown promise in inhibiting certain types of cancer cells by disrupting key signaling pathways. Similarly, pyrrolidine-based compounds have been investigated for their anti-inflammatory properties, particularly in conditions such as rheumatoid arthritis.

The carboxylic acid group in 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid also opens up possibilities for salt formation, which can enhance solubility and bioavailability. This property is particularly important for pharmaceutical applications where oral administration is desired. Additionally, the carboxylate anion can participate in hydrogen bonding interactions with biological targets, potentially increasing binding affinity and efficacy.

Future research directions for 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid include exploring its potential as an intermediate in drug development. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of derivatives with enhanced biological activity. High-throughput screening techniques combined with structure/activity relationship (SAR) studies will be instrumental in identifying lead compounds for further optimization.

The integration of machine learning algorithms into drug discovery pipelines has also shown great promise for accelerating the development process. These algorithms can predict molecular properties and optimize synthetic routes based on large datasets of known compounds. By leveraging such technologies, researchers can more efficiently design and synthesize novel derivatives of 4-(quinoxalin-5-yl)pyrrolidine-3-carboxylic acid, thereby reducing time-to-market for new therapeutics.

In conclusion,4-(quinoxalin-5-yloxypryrrolydinecarbocxilic aciud (CAS No. 2171829 64 2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features position it as a valuable scaffold for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry, biological evaluation, and computational methods, the future looks promising for harnessing the therapeutic benefits of this compound and its derivatives.